Phosphorous acid tris(2-nonylphenyl) ester

• CAS No.: 16784-72-8
• Product Name: Phosphorous acid tris(2-nonylphenyl) ester
• Molecular Formula: C45H69O3P; (CH3(CH2)8C6H4O)3P; C45H69O3P
• Molecular Weight: 689 g/mol
• IUPAC Name: tris(2-nonylphenyl) phosphite
• Standard InChI: InChI=1S/C45H69O3P/c1-4-7-10-13-16-19-22-31-40-34-25-28-37-43(40)46-49(47-44-38-29-26-35-41(44)32-23-20-17-14-11-8-5-2)48-45-39-30-27-36-42(45)33-24-21-18-15-12-9-6-3/h25-30,34-39H,4-24,31-33H2,1-3H3
• Standard InChIKey: WGKLOLBTFWFKOD-UHFFFAOYSA-N
• Impurities: Chlorine; Di(nonylphenyl)phenylphosphite (CAS 25417-08-7); Typical concentration (% w/w): 0.05% w/w.; Phenol (CAS 108-95-2); Typical concentration (% w/w): < 0.1% w/w.; Nonylphenol (CAS 25154-52-3); Typical concentration (% w/w): < 5% w/w.
• SMILES: CCCCCCCCCC1=CC=CC=C1OP(OC2=CC=CC=C2CCCCCCCCC)OC3=CC=CC=C3CCCCCCCCC
• Canonical SMILES: CCCCCCCCCC1=CC=CC=C1OP(OC2=CC=CC=C2CCCCCCCCC)OC3=CC=CC=C3CCCCCCCCC
• Boiling Point: 300 °C, OECD Guideline 103 (Boiling point/boiling range), has an onset of degradation at 322 °C under nitrogen
• Colorform: Clear liquid
• Density: 0.98 g/cu cm at 20 °C; Relative density (water = 1): 0.98
• Flash Point: 207 °C (405 °F) - closed cup; 207 °C c.c.
• Melting Point: 6 °C (pour point), OECD Guideline 102 (Melting point / Melting Range)
• Physical Description: COLOURLESS VISCOUS LIQUID.
• Shelf Life: Chemical stability: Stable under recommended storage conditions.
• Solubility: In water, <0.6 mg/L at 24 °C, pH 7 (OECD Guideline 105 (Water Solubility)); In water, <0.05 mg/L (indirect solubility method); In water, 6.9X10-7 mg/L at 25 °C (fragment estimation); Solubility in water, g/100ml: 4.1
• Synonyms: Phosphorous acid tris(2-nonylphenyl) ester
• Vapor Pressure: 0.058 Pa at 25 °C (0.000435 mm Hg), extrapolated from measured data at higher temperatures; Vapor pressure, Pa at 25 °C: 0.058
• PubChem Compound: 85595
• Last Modified: Nov 11 2021